2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine, Mixture of diastereomers
Overview
Description
2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine is a chemical compound with the molecular formula C16H17NO . It has a molecular weight of 239.32 . The compound is a mixture of diastereomers .
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H17NO/c17-16-14-9-5-4-6-12(14)10-11-15(16)18-13-7-2-1-3-8-13/h1-9,15-16H,10-11,17H2 . This indicates the specific arrangement of atoms in the molecule.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-phenoxy-1,2,3,4-tetrahydronaphthalen-1-amine, Mixture of diastereomers involves the reaction of 2-phenoxytetralin with an amine in the presence of a catalyst to form the desired product. The reaction is carried out under mild conditions to ensure the formation of the mixture of diastereomers.", "Starting Materials": [ "2-phenoxytetralin", "Amine", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-phenoxytetralin in a suitable solvent.", "Step 2: Add the amine to the reaction mixture.", "Step 3: Add the catalyst to the reaction mixture.", "Step 4: Stir the reaction mixture at room temperature for several hours.", "Step 5: Isolate the product by filtration or extraction.", "Step 6: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
1042648-64-5 |
Molecular Formula |
C16H17NO |
Molecular Weight |
239.3 |
Purity |
95 |
Origin of Product |
United States |
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